Cas no 94291-98-2 (stearic acid, compound with ()-α-methylphenethylamine (1:1))

stearic acid, compound with ()-α-methylphenethylamine (1:1) structure
94291-98-2 structure
Product Name:stearic acid, compound with ()-α-methylphenethylamine (1:1)
CAS No:94291-98-2
MF:C27H49NO2
MW:419.683468580246
CID:1987131
PubChem ID:49806547
Update Time:2025-04-21

stearic acid, compound with ()-α-methylphenethylamine (1:1) Chemical and Physical Properties

Names and Identifiers

    • Stearic acid, compound with (1)-alpha-methylphenethylamine (1:1)
    • octadecanoic acid,1-phenylpropan-2-amine
    • STEARIC ACID (1)-Α-METHYLPHENETHYLAMINE COMPLEX
    • stearic acid, compound with ()-&#x3B1
    • -methylphenethylamine (1:1)
    • EINECS 304-926-9
    • 94291-98-2
    • DTXSID20915708
    • Octadecanoic acid--1-phenylpropan-2-amine (1/1)
    • stearic acid, compound with ()-α-methylphenethylamine (1:1)
    • Inchi: 1S/C18H36O2.C9H13N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20;1-8(10)7-9-5-3-2-4-6-9/h2-17H2,1H3,(H,19,20);2-6,8H,7,10H2,1H3
    • InChI Key: JMPMLONVMBUCPX-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCCCCCCCCCCC)=O.NC(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 419.376
  • Monoisotopic Mass: 419.376
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 18
  • Complexity: 286
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd